Cas no 139750-52-0 (1-Undecanol, 11-fluoro-2-methyl-)

• Product Name: 1-Undecanol, 11-fluoro-2-methyl-
• CAS No: 139750-52-0
• MF: C₁₂H₂₅FO
• MW: 204.324707746506
• CID: 1280939
• PubChem ID: 22000531
• Update Time: 2025-04-20

1-Undecanol, 11-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Undecanol, 11-fluoro-2-methyl-
• 11-fluoro-2-methylundecan-1-ol
• DTXSID70621382
• 139750-52-0

• Inchi： 1S/C12H25FO/c1-12(11-14)9-7-5-3-2-4-6-8-10-13/h12,14H,2-11H2,1H3
• InChI Key： BXNOMEIWVVVPOM-UHFFFAOYSA-N
• SMILES： FCCCCCCCCCC(C)CO

Computed Properties

• Exact Mass: 204.18905
• Monoisotopic Mass: 204.188943579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23